Methyl 4-(3-(thiazol-2-yloxy)pyrrolidine-1-carbonyl)benzoate

• IUPAC Name: methyl 4-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]benzoate
• InChI: InChI=1S/C16H16N2O4S/c1-21-15(20)12-4-2-11(3-5-12)14(19)18-8-6-13(10-18)22-16-17-7-9-23-16/h2-5,7,9,13H,6,8,10H2,1H3
• InChI Key: UINMKADFUTYSFD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCC(C2)OC3=NC=CS3
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

“Methyl 4-(3-(thiazol-2-yloxy)pyrrolidine-1-carbonyl)benzoate” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also contains a thiazole group, which is a ring structure that includes a sulfur atom and a nitrogen atom. This compound is not intended for human or veterinary use and is for research use only.

Chemical Reactions Analysis

While specific chemical reactions involving “Methyl 4-(3-(thiazol-2-yloxy)pyrrolidine-1-carbonyl)benzoate” are not available, pyrrolidine and thiazole rings are known to participate in various chemical reactions.

Scientific Research Applications

Drug Discovery

The pyrrolidine ring is a versatile scaffold for novel biologically active compounds. .

Selective Androgen Receptor Modulators (SARMs)

4-(Pyrrolidin-1-yl)benzonitrile derivatives have been synthesized as selective androgen receptor modulators (SARMs). .

Development of Various Drugs and Biologically Active Agents

Thiazole is a versatile standalone moiety contributing to the development of various drugs and biologically active agents. .

Synthesis of Novel Compounds

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Antitumor and Cytotoxic Activity

Thiazole derivatives have shown antitumor and cytotoxic activity. .

Mechanism of Action

Target of Action

Compounds containing a pyrrolidine ring, like this one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It is known that molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently . These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Biochemical Pathways

It is known that molecules containing a thiazole ring can activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Result of Action

It is known that molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently .